Cas no 120599-90-8 (benzyl N-(2-methyl-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-methyl-4-nitrophenyl)carbamate
• CAS No: 120599-90-8
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6400322
• PubChem ID: 305261
• Update Time: 2025-06-13

benzyl N-(2-methyl-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-methyl-4-nitrophenyl)carbamate
• SCHEMBL9524409
• NSC-202021
• EN300-12692417
• 120599-90-8
• AKOS003446276
• N-benzyloxycarbonyl-2-methyl-4-nitroaniline
• HHRMVEUXQNUUEG-UHFFFAOYSA-N
• NSC202021

• Inchi： 1S/C15H14N2O4/c1-11-9-13(17(19)20)7-8-14(11)16-15(18)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： HHRMVEUXQNUUEG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(2-methyl-4-nitrophenyl)carbamate

Introduction to Benzyl N-(2-methyl-4-nitrophenyl)carbamate (CAS No 120599-90-8)

Benzyl N-(2-methyl-4-nitrophenyl)carbamate, a compound with the chemical formula C₁₄H₁₃NO₄, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl and N-(2-methyl-4-nitrophenyl)carbamate functional groups, which contribute to its unique chemical properties and potential biological activities. The CAS number 120599-90-8 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The benzyl group is a common moiety in organic chemistry, often used as a protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. In contrast, the N-(2-methyl-4-nitrophenyl)carbamate moiety introduces a nitro group at the para position relative to a methyl substituent on the phenyl ring. This structural arrangement can influence the compound's electronic properties and reactivity, making it a valuable candidate for further chemical modifications and derivatization.

Recent advancements in pharmaceutical research have highlighted the importance of nitroaromatic compounds in drug discovery. The nitro group in N-(2-methyl-4-nitrophenyl)carbamate can serve as a key pharmacophore, contributing to the molecule's interaction with biological targets. Studies have shown that nitroaromatics can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both the benzyl and nitro-substituted phenyl rings in this compound suggests potential therapeutic applications, particularly in the development of novel therapeutic agents.

In the context of medicinal chemistry, the synthesis of carbamate derivatives has been extensively explored due to their versatility and biological relevance. The carbamate functional group is known for its ability to mimic acetylcholine and other bioactive molecules, making it a valuable scaffold for designing drugs that interact with cholinergic receptors. The benzyl N-(2-methyl-4-nitrophenyl)carbamate structure combines this pharmacophoric element with the nitroaromatic system, creating a compound with potentially enhanced binding affinity and selectivity.

One of the most intriguing aspects of this compound is its potential role in enzyme inhibition. Nitroaromatics have been shown to act as substrates or inhibitors for various enzymes, including cytochrome P450 enzymes and monoamine oxidases. The N-(2-methyl-4-nitrophenyl)carbamate moiety could interact with these enzymes in ways that modulate their activity, leading to therapeutic effects. For instance, inhibition of monoamine oxidases has been linked to antidepressant and anxiolytic activities, suggesting that this compound might have applications in mental health treatments.

The benzyl group also opens up possibilities for further derivatization, allowing chemists to explore different functionalizations that could enhance or alter the biological activity of the molecule. For example, replacing the benzyl group with other alkyl or aryl groups could modify the compound's solubility, bioavailability, and metabolic stability. Such modifications are crucial in drug development, as they can significantly impact the compound's efficacy and safety profile.

Recent research has also focused on green chemistry approaches to improve the synthesis of complex molecules like benzyl N-(2-methyl-4-nitrophenyl)carbamate. Traditional synthetic routes often involve harsh conditions and generate significant waste byproducts. However, newer methodologies are being developed to minimize these drawbacks while maintaining high yields and purity. These advancements not only make the production process more sustainable but also reduce costs associated with purification and waste disposal.

The pharmaceutical industry continues to seek innovative compounds that can address unmet medical needs. Benzyl N-(2-methyl-4-nitrophenyl)carbamate represents a promising candidate due to its unique structural features and potential biological activities. As research progresses, it is likely that this compound will be further investigated for its therapeutic potential in various disease areas. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into tangible medical breakthroughs.

In conclusion, Benzyl N-(2-methyl-4-nitrophenyl)carbamate (CAS No 120599-90-8) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its combination of functional groups makes it a versatile scaffold for drug discovery, while its potential biological activities offer exciting opportunities for therapeutic development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in future medical advancements.